Cas no 101080-12-0 (1H-Pyrazole-5-carboxylicacid, 4,5-dihydro-4-methyl-, methyl ester)

• Product name: 1H-Pyrazole-5-carboxylicacid, 4,5-dihydro-4-methyl-, methyl ester
• CAS No: 101080-12-0
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 124463
• PubChem ID: 121226520

1H-Pyrazole-5-carboxylicacid, 4,5-dihydro-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylicacid, 4,5-dihydro-4-methyl-, methyl ester
• 2-Pyrazoline-5-carboxylicacid,4-methyl-,methylester(6CI)
• 101080-12-0
• 2-pyrazoline-5-carboxylic acid,4-methyl-,methyl ester
• Methyl 4-methyl-4,5-dihydro-1H-pyrazole-5-carboxylate

• Inchi： InChI=1S/C6H10N2O2/c1-4-3-7-8-5(4)6(9)10-2/h3-5,8H,1-2H3
• InChI Key： GJXXGATWODULHX-UHFFFAOYSA-N
• SMILES： COC(C1C(C)C=NN1)=O

Computed Properties

• Exact Mass: 142.074228g/mol
• Monoisotopic Mass: 142.074228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7Ų
• Molecular Weight: 142.16g/mol
• XLogP3: 0.4

Experimental Properties

• PSA: 50.69000
• LogP: -0.48250